Cas no 158228-77-4 ([1,1':3',1''-Terphenyl]-4,4''-dimethanol(9CI))

[1,1':3',1''-Terphenyl]-4,4''-dimethanol(9CI) structure
158228-77-4 structure
Product Name:[1,1':3',1''-Terphenyl]-4,4''-dimethanol(9CI)
CAS No:158228-77-4
MF:C20H18O2
MW:290.355725765228
CID:108055
PubChem ID:44308371
Update Time:2025-04-18

[1,1':3',1''-Terphenyl]-4,4''-dimethanol(9CI) Chemical and Physical Properties

Names and Identifiers

    • [1,1':3',1''-Terphenyl]-4,4''-dimethanol(9CI)
    • 1,3-DI(3-HYDROXYMETHYLPHENYL)BENZENE
    • 1,1,1,3,3,3-hexafluoro-2-{4-[4-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)phenyl]phenyl}propan-2-ol
    • 4,4'-bis(2-hydroxyhexafluoroisopropyl)biphenyl
    • 4,4'-Bis(2-hydroxyhexafluoroisopropyl)diphenyl
    • 4,4'-Bis-(hexafluor-2-hydroxy-2-propyl)-diphenyl
    • 4,4''-bis(hydroxymethyl)-1,1':3',1''-terphenyl
    • [1,1':3',1''-Terphenyl]-4,4''-dimethanol (9CI)
    • 158228-77-4
    • ([1~1~,2~1~:2~3~,3~1~-Terphenyl]-1~4~,3~4~-diyl)dimethanol
    • DTXSID80658265
    • CHEMBL69637
    • 6249-92-9
    • 1,3-DI(4-HYDROXYMETHYLPHENYL)BENZENE
    • [4-[3-[4-(hydroxymethyl)phenyl]phenyl]phenyl]methanol
    • Inchi: 1S/C20H18O2/c21-13-15-4-8-17(9-5-15)19-2-1-3-20(12-19)18-10-6-16(14-22)7-11-18/h1-12,21-22H,13-14H2
    • InChI Key: WUDFKQWGZUEYDF-UHFFFAOYSA-N
    • SMILES: OCC1C=CC(=CC=1)C1C=CC=C(C=1)C1C=CC(CO)=CC=1

Computed Properties

  • Exact Mass: 290.13100
  • Monoisotopic Mass: 290.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46000
  • LogP: 4.00520
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